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p-Nitrophenyl Laurate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
p-Nitrophenyl laurate (pNPL), also known as 4-nitrophenyl dodecanoate, is a chromogenic

substrate extensively utilized in biochemical assays to determine the activity of lipolytic

enzymes, particularly lipases and esterases.[1] Its utility stems from the enzymatic hydrolysis of

the ester bond, which releases p-nitrophenol, a yellow-colored product that can be quantified

spectrophotometrically. This guide provides an in-depth overview of the chemical properties,

structure, and experimental applications of p-Nitrophenyl laurate.

Chemical Properties and Structure
p-Nitrophenyl laurate is an organic compound composed of a 12-carbon saturated fatty acid,

lauric acid, linked to a p-nitrophenol group through an ester bond.[1] The presence of the nitro

group at the para-position of the phenyl ring is a key structural feature.[1]

Chemical Structure
The molecular structure of p-Nitrophenyl laurate facilitates its function as a lipase substrate.

The long laurate chain provides a hydrophobic tail that interacts with the active site of lipases,
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while the p-nitrophenyl group serves as a chromogenic leaving group upon hydrolysis.
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Prepare 10 mM pNPL
Stock Solution

Prepare Substrate Emulsion
(pNPL + Buffer + Triton X-100)

Add 180 µL Substrate
Emulsion to Wells

Prepare Enzyme Dilutions

Add 20 µL Enzyme Solution
to Initiate Reaction

Pre-incubate Plate
at 37°C for 5 min

Measure Absorbance at 405 nm
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Calculate Reaction Rate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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